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Introduction

Neodymium, a rare earth element discovered in 1885, has found applications in diverse fields,
from high-strength magnets to specialized glass.[1][2] Within its isotopic spectrum,
Neodymium-142 (142Nd) stands out as a critical tool in the Earth and planetary sciences.[3]
This stable isotope is the daughter product of the alpha decay of the now-extinct radionuclide
Samarium-146 (1*6Sm), which had a half-life of approximately 103 million years.[4][5] The
short-lived nature of this decay system makes the 14¢Sm-142Nd chronometer a powerful probe
into the earliest history of our solar system, providing insights into the formation and
differentiation of terrestrial planets within the first few hundred million years of their existence.

[6]

This technical guide provides a comprehensive overview of the discovery and history of
Neodymium-142 research, with a focus on the analytical techniques, key experimental
findings, and the logical frameworks used to interpret 142Nd isotopic data.

Discovery and History

The element Neodymium was first identified in 1885 by Austrian chemist Carl Auer von
Welsbach.[7] He successfully separated it from "didymium,” which was previously thought to be
a distinct element.[7] However, the significance of its isotopic composition, particularly *42Nd,
was not realized until the development of high-precision mass spectrometry.
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The application of Neodymium isotopes in geology began in the mid-1970s with the advent of
modern mass spectrometry techniques, which enabled the precise measurement of isotopic
ratios necessary for radiometric dating.[8] The long-lived 147Sm-143Nd system, with a half-life of
106 billion years, became a robust method for dating ancient rocks.[8]

Research into the shorter-lived 146Sm-142Nd system gained momentum with the discovery of
142Nd anomalies in meteorites and, later, in ancient terrestrial rocks.[9] A pivotal moment in
142Nd research was the 2005 discovery of a small but significant variation in the 142Nd/*44Nd
ratio between chondritic meteorites, considered the building blocks of Earth, and terrestrial
rocks.[9][10] This finding was initially interpreted as evidence for the rapid differentiation of
Earth's mantle and crust within the first 30 million years of its history.[9][10] Subsequent
research has led to a more nuanced understanding, with ongoing debate about the relative
contributions of early planetary differentiation and the heterogeneous distribution of
nucleosynthetic materials in the early solar nebula to these 142Nd variations.[4][11]

Quantitative Data Presentation

The following tables summarize key quantitative data on Neodymium-142 isotopic
compositions from various sources. The *2Nd/***Nd ratios are often expressed in parts per
million (ppm) deviation (u142Nd or €42Nd) from a terrestrial standard.

Table 1: Neodymium-142 Isotopic Ratios in Chondrites
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p*4Nd (ppm
deviation from

Chondrite Type Sample . Reference
terrestrial
standard)
Enstatite Chondrites Average (Type 4-6,
N 14+5 [4]
(EC) excluding Huvittis)
Unequilibrated
(excluding Sahara -3x4 [4]
97072, 97096, 97158)
Jilin (H5) -22+5 [4]
Ordinary Chondrites
Average -18+5 [4]
(GC)
Average -19+5 [4]
Carbonaceous
Allende (CV3) -22+2and-31%7 [4]

Chondrites (CC)

Average

-32+3

[4]

Average

-35+15

[4]

Table 2: Neodymium-142 Isotopic Ratios in Ancient Terrestrial Rocks

H***Nd (ppm
deviation from

Location Rock Unit ) Reference
terrestrial
standard)
Nuvvuagittuq
Greenstone Belt, Various rock types -0.07 t0 -0.15 (e2Nd)  [12][13]
Canada
Isua Supracrustal Garbenschiefer
Mean of +12 [12]

Belt, Greenland

boninitic amphibolites
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Table 3: Standard Reference Materials for Neodymium Isotope Analysis

Standard Reported *4*Nd/**Nd Ratio = Reference

ING-i 0.5121031 [14]

_ Mean of 5 instruments:
JNdi-1 [14]
0.5121057 + 4.9ppm

BCR-2 (Basalt Standard) 0.512624 + 0.000012 [15]

Experimental Protocols

The precise and accurate measurement of Neodymium isotopic ratios is fundamental to 142Nd
research. The following sections detail the key experimental methodologies.

Sample Preparation and Chemical Separation

o Sample Dissolution: Approximately 50 to 100 mg of a powdered rock sample is weighed and
mixed with a "spike" solution containing known amounts of Sm and Nd isotopes for
concentration determination via isotope dilution. The mixture is then dissolved in a mixture of
concentrated hydrofluoric (HF) and nitric (HNOs) acids in a Teflon bomb, which is sealed in a
steel jacket and heated.[16] For meteorites, a more rigorous digestion using a pressure
digestion system with a mixture of HF, HNOs, and sulfuric acid (H2S0Oa4) at high temperatures
(e.g., 240°C) is employed to ensure complete dissolution of acid-resistant presolar grains.[9]

o Column Chromatography: A multi-stage column chromatography process is used to separate
Samarium (Sm) and Neodymium (Nd) from the rock matrix and from each other.[16][17][18]

o Cation-Exchange Column: The dissolved sample is passed through a cation-exchange
resin to separate the rare earth elements (REESs), including Sm and Nd, from major rock-

forming elements.[16][18]

o HDEHP Resin Column: The collected REE fraction is then passed through a column
containing a resin with di(2-ethylhexyl) orthophosphoric acid (HDEHP), which allows for
the separation of individual REEs.[16][18]

Thermal lonization Mass Spectrometry (TIMS)
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Thermal lonization Mass Spectrometry is the primary technique for high-precision
measurement of Neodymium isotope ratios.[9][14][17]

» Filament Loading: The purified Nd fraction is loaded onto a rhenium (Re) filament.[14][17] A
common technique involves depositing the sample with a tantalum oxide (Taz0s) and
phosphoric acid slurry, which acts as an oxygen source to enhance ionization, particularly for
small sample sizes (1-10 ng).[17]

o Mass Spectrometry Analysis: The filament is heated in the mass spectrometer to ionize the
Nd atoms. The resulting ion beam is accelerated and separated by mass in a magnetic field.

o Multidynamic Analysis: A multidynamic analysis sequence is often used, where different
isotope ratios are measured in different cycles using multiple collectors. This method
corrects for variations in collector efficiency and amplifier gain.[14]

o Data Collection: Data are typically collected in multiple blocks of cycles, with each cycle
involving a short integration time (e.g., 10 seconds).[14]

o Fractionation Correction: During thermal ionization, lighter isotopes are preferentially ionized,
a process known as mass fractionation. This is corrected for by normalizing the measured
isotope ratios to a stable, non-radiogenic isotope pair with a known ratio. For Neodymium,
the 146Nd/*44Nd ratio of 0.7219 is used for this correction, typically applying an exponential
law.[14]

Mandatory Visualizations
Samarium-Neodymium Radiometric Dating Workflow
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Caption: Workflow for Samarium-Neodymium radiometric dating.

Logical Framework for Interpreting *4?Nd Anomalies
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Caption: Logical framework for interpreting 1#2Nd anomalies.

Conclusion

The study of Neodymium-142 has revolutionized our understanding of the early solar system
and the formation of terrestrial planets. From its initial discovery as an isotope of a rare earth
element to its current application as a high-precision chronometer for the earliest planetary
processes, *2Nd research continues to be a vibrant and essential field in geochemistry and
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cosmochemistry. The ongoing refinement of analytical techniques, such as Thermal lonization
Mass Spectrometry, and the continued investigation of ancient rock archives on Earth and from
extraterrestrial samples will undoubtedly lead to new insights into the dawn of our solar system.
This guide provides a foundational understanding of the principles and methodologies that
underpin this exciting area of scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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